Cas no 2308467-43-6 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• CAS No: 2308467-43-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6012695
• PubChem ID: 165823055
• Update Time: 2025-06-08

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]pentanoic acid
• 2308467-43-6
• EN300-1576036

• Inchi： 1S/C27H34N2O5/c1-5-17(14-24(30)31)28-25(32)23(15-27(2,3)4)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23?/m1/s1
• InChI Key： RIQXNLAVRXLFEB-LIXIDFRTSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid (CAS No. 2308467-43-6)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid (CAS No. 2308467-43-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a chiral center at the 3-position, which make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under acidic and basic conditions. This makes it an ideal choice for the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel drugs and therapeutic strategies. The presence of the Fmoc group in (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid allows for precise control over the reactivity of the amino group during synthesis, ensuring high yields and purity of the final product.

The chiral center at the 3-position is another key feature of this compound. Chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The (3R) configuration ensures that the compound can interact specifically with biological targets, such as enzymes or receptors, leading to enhanced efficacy and reduced side effects. This is particularly important in the development of enantiomerically pure drugs, where one enantiomer may be therapeutically active while the other may be inactive or even harmful.

Recent studies have highlighted the potential applications of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel inhibitors targeting specific protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are emerging as important therapeutic targets for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In another study, researchers at a leading pharmaceutical company reported the use of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid in the development of peptidomimetic drugs designed to mimic natural peptides with improved stability and bioavailability. These peptidomimetics showed promising results in preclinical studies, demonstrating enhanced potency and reduced degradation compared to their natural counterparts.

The versatility of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The Fmoc group can be designed to be cleaved under specific physiological conditions, releasing the active drug at the desired site of action. This approach can improve drug delivery and reduce systemic side effects.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopentanoic acid (CAS No. 2308467-43-6) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and chiral center, make it an ideal candidate for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the development of innovative treatments for various diseases.